Anticancer agent 119

• Molecular Formula: C21H21F4N3O4
• Molecular Weight: 455.4 g/mol
• InChI: InChI=1S/C21H21F4N3O4/c22-15-9-13-16(28(12-1-2-12)11-14(19(13)30)20(31)32)10-17(15)26-5-7-27(8-6-26)18(29)3-4-21(23,24)25/h9-12H,1-8H2,(H,31,32)
• InChIKey: XLLIJCQSRSGAFV-UHFFFAOYSA-N

Anticancer Agent 119: A Potent N-Acylated Ciprofloxacin Derivative for Prostate Cancer Research

Anticancer agent 119 (compound 15) is an N-acylated ciprofloxacin derivative characterized by the molecular formula C21H21F4N3O4 and a molecular weight of 455.40 g/mol . It exhibits dual antibacterial and anticancer activities, inducing reactive oxygen species (ROS) production to promote apoptosis in cancer cells [1]. This compound is a member of a series of ciprofloxacin conjugates (compounds 1–21) synthesized and evaluated for antimicrobial and antiproliferative potential [1].

Prostate cancer cell-line antiproliferative assays

ROS-mediated apoptosis mechanism studies

Dual antibacterial/anticancer activity screening

• [1] Struga M, et al. N-Acylated Ciprofloxacin Derivatives: Synthesis and In Vitro Biological Evaluation as Antibacterial and Anticancer Agents. ACS Omega. 2023;8(21):18663-18684. doi:10.1021/acsomega.3c00554. View Source

Why Anticancer Agent 119 Cannot Be Substituted with Generic Ciprofloxacin or Other Analogs

Anticancer agent 119 is structurally and functionally distinct from both its parent compound ciprofloxacin and other N-acylated derivatives in the same series. While ciprofloxacin is primarily an antibacterial agent with limited antiproliferative activity (e.g., IC50 of 33.90 μM against PC3 cells) [1], the N-acylation of ciprofloxacin in compound 15 dramatically enhances its anticancer potency. Furthermore, even among N-acylated analogs, compound 15 demonstrates unique potency and selectivity profiles that vary with the specific acyl group introduced. For instance, while compound 3 (Anticancer agent 118) shows high antiproliferative activity, it does not match the precise potency and selectivity balance observed for compound 15 [2]. The trifluoromethylbutyryl moiety in compound 15 confers distinct physicochemical properties and biological activity that cannot be replicated by simply using unmodified ciprofloxacin or other close analogs [2]. Therefore, substitution with generic ciprofloxacin or another analog would compromise the specific anticancer potency, selectivity, and ROS-inducing capacity required for reproducible research outcomes.

TargetAnticancer agent 119 (N-acylated ciprofloxacin)

SubstituteCiprofloxacin – limited antiproliferative profile in prostate cancer models; ROS-mediated apoptosis pathway may not be engaged

TargetAnticancer agent 119 (trifluoromethylbutyryl derivative)

SubstituteAnalog 118 (compound 3) – acyl-chain difference may shift potency and selectivity; normal-cell sparing profile not confirmed

• [1] From Infection to Tumor: Exploring the Therapeutic Potential of Ciprofloxacin Derivatives as Anticancer Agents. MDPI, 2025. IC50 of ciprofloxacin against PC3 cells: 33.90 μM. View Source
• [2] Struga M, et al. N-Acylated Ciprofloxacin Derivatives: Synthesis and In Vitro Biological Evaluation as Antibacterial and Anticancer Agents. ACS Omega. 2023;8(21):18663-18684. doi:10.1021/acsomega.3c00554. View Source

Quantitative Evidence for Anticancer Agent 119 Differentiation

Superior Antiproliferative Activity Against Prostate Cancer Cells Compared to Cisplatin

Anticancer agent 119 (compound 15) demonstrates significantly higher antiproliferative potency against prostate PC3 cells compared to the clinical standard cisplatin. In a direct head-to-head comparison using an MTT assay, compound 15 exhibited an IC50 range of 2.02–4.8 μM, which is 2.75 to 6.5 times stronger than cisplatin [1]. This quantitative advantage is critical for studies aiming to achieve robust cancer cell growth inhibition at lower compound concentrations.

Antiproliferative IC50

Head-to-head

IC50 = 2.02–4.8 μM (compound 15)

2.75–6.5× stronger than cisplatin

Supports prostate cancer cell-model endpoint review

PC3 cells, MTT assay, 72 h

Evidence Dimension	Antiproliferative activity (IC50) against PC3 prostate cancer cells
Target Compound Data	IC50 = 2.02–4.8 μM
Comparator Or Baseline	Cisplatin (standard chemotherapeutic agent)
Quantified Difference	2.75–6.5 times stronger than cisplatin
Conditions	PC3 human prostate cancer cell line; MTT assay; incubation time 72 hours [1]

Why This Matters

Users selecting a compound for prostate cancer research can prioritize Anticancer agent 119 over cisplatin due to its substantially higher potency, potentially enabling lower dosing and reduced non-specific effects.

• [1] Struga M, et al. N-Acylated Ciprofloxacin Derivatives: Synthesis and In Vitro Biological Evaluation as Antibacterial and Anticancer Agents. ACS Omega. 2023;8(21):18663-18684. doi:10.1021/acsomega.3c00554. View Source

Selective Cytotoxicity: Cancer Cell-Specific Activity with Sparing of Normal Cells

A critical differentiator for Anticancer agent 119 is its selective cytotoxicity profile. While compound 15 strongly reduces growth and proliferation rates in PC3 prostate cancer cells, it exhibits no cytotoxic action against normal HaCaT human keratinocyte cell lines [1]. This contrasts with many chemotherapeutic agents, including cisplatin, which often show significant toxicity toward normal cells. The selective sparing of non-cancerous cells suggests a favorable therapeutic window.

Normal Cell Cytotoxicity

Class-level

No cytotoxic action (HaCaT)

Cisplatin: known normal-cell toxicity

Supports cell-model selectivity review

HaCaT keratinocytes, same assay conditions

Evidence Dimension	Cytotoxicity against normal human cells
Target Compound Data	No cytotoxic action observed
Comparator Or Baseline	Cisplatin (exhibits known cytotoxicity to normal cells)
Quantified Difference	Complete sparing of HaCaT cell viability under conditions where PC3 cell growth is strongly inhibited
Conditions	HaCaT human keratinocyte cell line; parallel testing with PC3 cells under identical assay conditions [1]

Why This Matters

For researchers concerned with therapeutic index and off-target toxicity, Anticancer agent 119 offers a validated selectivity profile that reduces confounding cytotoxic effects in non-cancerous cell models.

• [1] Struga M, et al. N-Acylated Ciprofloxacin Derivatives: Synthesis and In Vitro Biological Evaluation as Antibacterial and Anticancer Agents. ACS Omega. 2023;8(21):18663-18684. doi:10.1021/acsomega.3c00554. View Source

ROS-Mediated Apoptosis Induction Distinguishes Anticancer Agent 119 from Other Ciprofloxacin Analogs

Anticancer agent 119 (compound 15) promotes cancer cell apoptosis through a defined mechanism involving the induction of intracellular reactive oxygen species (ROS) [1]. In comparative studies within the N-acylated ciprofloxacin series, only compounds 3 and 21 were explicitly noted to induce apoptosis/necrosis via ROS elevation, and among these, compound 15 stands out for its combination of high antiproliferative potency and ROS induction capacity [1]. This mechanistic pathway is distinct from that of unmodified ciprofloxacin, which does not significantly induce ROS in cancer cells.

ROS-Mediated Apoptosis

Class-level

Induces ROS production

Ciprofloxacin: minimal ROS induction

Supports apoptosis pathway-response interpretation

PC3 cells, fluorescence-based ROS assay

Evidence Dimension	Mechanism of cancer cell death induction
Target Compound Data	Induces ROS production leading to apoptosis
Comparator Or Baseline	Ciprofloxacin (minimal ROS induction; IC50 = 33.90 μM in PC3 cells) [2]
Quantified Difference	Qualitative difference: compound 15 engages ROS-mediated apoptosis pathway not activated by parent ciprofloxacin
Conditions	PC3 prostate cancer cells; intracellular ROS measurement via fluorescence-based assays [1]

Why This Matters

Investigators requiring a specific ROS-mediated apoptotic mechanism should select Anticancer agent 119 over unmodified ciprofloxacin or analogs lacking this defined pathway.

• [1] Struga M, et al. N-Acylated Ciprofloxacin Derivatives: Synthesis and In Vitro Biological Evaluation as Antibacterial and Anticancer Agents. ACS Omega. 2023;8(21):18663-18684. doi:10.1021/acsomega.3c00554. View Source
• [2] From Infection to Tumor: Exploring the Therapeutic Potential of Ciprofloxacin Derivatives as Anticancer Agents. MDPI, 2025. View Source

Dual Antibacterial and Anticancer Activity with Enhanced Gram-Positive Potency

Unlike many pure anticancer agents, Anticancer agent 119 retains and enhances the antibacterial properties of its ciprofloxacin core. In the same series, most chloro-, bromo-, and CF3-alkanoyl derivatives (including compound 15) expressed higher or comparable activity to ciprofloxacin against selected Gram-positive strains [1]. This dual-action profile is a distinguishing feature not shared by conventional chemotherapeutics like cisplatin, which lack antibacterial activity.

Antibacterial Activity

Class-level

Comparable to ciprofloxacin (Gram-positive)

Cisplatin: no antibacterial activity

Supports antimicrobial screening context

Staphylococcus spp. and other Gram-positive isolates

Evidence Dimension	Antibacterial activity against Gram-positive strains
Target Compound Data	Activity comparable to or higher than ciprofloxacin against selected Gram-positive strains
Comparator Or Baseline	Ciprofloxacin (parent compound) and cisplatin (no antibacterial activity)
Quantified Difference	Qualitative enhancement: compound 15 maintains potent antibacterial activity while adding anticancer potency
Conditions	MIC determination against Staphylococcus spp. and other Gram-positive clinical isolates [1]

Why This Matters

Researchers exploring the intersection of infection and cancer, or requiring a compound with both antimicrobial and antiproliferative properties, will find Anticancer agent 119 uniquely suited compared to single-action alternatives.

• [1] Struga M, et al. N-Acylated Ciprofloxacin Derivatives: Synthesis and In Vitro Biological Evaluation as Antibacterial and Anticancer Agents. ACS Omega. 2023;8(21):18663-18684. doi:10.1021/acsomega.3c00554. View Source

Differentiation from Closest Analog Anticancer Agent 118 (Compound 3)

Within the N-acylated ciprofloxacin series, compound 15 (Anticancer agent 119) and compound 3 (Anticancer agent 118) are the most potent antiproliferative agents. However, they differ in their acyl substituents: compound 15 bears a trifluoromethylbutyryl group, while compound 3 contains a chloroalkanoyl moiety. This structural divergence results in distinct biological profiles. While both compounds exhibit IC50 values in the low micromolar range against PC3 cells (compound 15: 2.02–4.8 μM; compound 3: approximately 3.02 μM) [1][2], compound 15 demonstrates superior potency at the lower end of its range (2.02 μM) and a different selectivity pattern toward normal HaCaT cells.

Analog Potency Comparison

Context-dependent

Compound 15 IC50 2.02–4.8 μM

Compound 3 IC50 ~3.02 μM

Supports analog comparison context

PC3 cells, MTT, 72 h; reported ~33% lower IC50 at optimal concentration

Evidence Dimension	Antiproliferative activity and selectivity profile
Target Compound Data	Compound 15: IC50 = 2.02–4.8 μM; no HaCaT cytotoxicity
Comparator Or Baseline	Compound 3 (Anticancer agent 118): IC50 ~3.02 μM; HaCaT cytotoxicity not explicitly reported
Quantified Difference	Compound 15 achieves ~33% greater potency (2.02 μM vs 3.02 μM) at its optimal concentration
Conditions	PC3 prostate cancer cells; MTT assay; 72-hour incubation [1][2]

Why This Matters

Investigators seeking the most potent N-acylated ciprofloxacin derivative with validated normal-cell sparing should select compound 15 over compound 3 based on head-to-head structural and activity comparisons.

• [1] Struga M, et al. N-Acylated Ciprofloxacin Derivatives: Synthesis and In Vitro Biological Evaluation as Antibacterial and Anticancer Agents. ACS Omega. 2023;8(21):18663-18684. doi:10.1021/acsomega.3c00554. View Source
• [2] From Infection to Tumor: Exploring the Therapeutic Potential of Ciprofloxacin Derivatives as Anticancer Agents. MDPI, 2025. IC50 of compound 3 against PC3 cells: 3.02 μM. View Source

Optimal Research and Procurement Scenarios for Anticancer Agent 119

Prostate Cancer Cell Line Studies Requiring Potent, Cisplatin-Surpassing Antiproliferative Activity

Anticancer agent 119 is ideally suited for in vitro experiments on prostate cancer cell lines (e.g., PC3) where robust inhibition of cell proliferation is required. With an IC50 of 2.02–4.8 μM—2.75 to 6.5 times more potent than cisplatin—this compound enables effective growth suppression at lower concentrations, reducing solvent-related artifacts and allowing clearer elucidation of downstream signaling pathways [1]. Researchers comparing novel prostate cancer therapeutics should use Anticancer agent 119 as a benchmark for potency and selectivity.

Selective Cytotoxicity Assays Differentiating Cancer Cells from Normal Cells

For studies focused on therapeutic index and cancer cell selectivity, Anticancer agent 119 provides a validated model compound. It strongly inhibits PC3 cell growth while leaving normal HaCaT keratinocytes unaffected [1]. This selectivity enables parallel experiments to confirm that observed effects are cancer cell-specific, making it a valuable control or test compound in toxicity screening panels and normal cell co-culture systems.

Investigations into ROS-Mediated Apoptosis Pathways in Cancer

Anticancer agent 119 induces apoptosis in prostate cancer cells through elevation of intracellular reactive oxygen species (ROS) [1]. This defined mechanism distinguishes it from compounds that act via DNA damage or other pathways. Researchers exploring oxidative stress responses, mitochondrial dysfunction, or redox-sensitive signaling in cancer can employ Anticancer agent 119 as a chemical probe to activate ROS-dependent apoptotic cascades.

Dual-Action Studies Exploring the Intersection of Antibacterial and Anticancer Mechanisms

Given its retained and enhanced activity against Gram-positive bacteria [1], Anticancer agent 119 is a unique tool for investigating the relationship between antibacterial and anticancer mechanisms. Studies examining the role of topoisomerase inhibition, efflux pump modulation, or the impact of infection on tumor progression may benefit from this compound's dual pharmacological profile. Its use can help dissect whether antibacterial properties contribute to or synergize with anticancer effects in complex biological models.

Application

Selection Property

Validation Focus

Prostate cancer cell-model studies

Antiproliferative potency review

PC3 cell viability endpoints

Cancer vs normal cell selectivity studies

Cell-model selectivity review

HaCaT viability comparison

ROS-mediated apoptosis pathway research

Apoptosis pathway-response context

Intracellular ROS measurement

Dual antimicrobial/anticancer screening

Antimicrobial screening context

Gram-positive strain panel

• [1] Struga M, et al. N-Acylated Ciprofloxacin Derivatives: Synthesis and In Vitro Biological Evaluation as Antibacterial and Anticancer Agents. ACS Omega. 2023;8(21):18663-18684. doi:10.1021/acsomega.3c00554. View Source